molecular formula C20H18N4O4 B6180611 2-{5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4H-1,2,4-triazol-3-yl}acetic acid CAS No. 2580231-29-2

2-{5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4H-1,2,4-triazol-3-yl}acetic acid

Cat. No.: B6180611
CAS No.: 2580231-29-2
M. Wt: 378.4 g/mol
InChI Key: CPTQPAZODDGOTP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of similar compounds often involves the use of the Fmoc group, which acts as a protective group for amino acids during peptide synthesis . The specific synthesis process for this compound is not detailed in the available resources .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not detailed in the available resources .

Safety and Hazards

The safety and hazards associated with this compound are not specified in the available resources .

Future Directions

The future directions for the use of this compound are not specified in the available resources .

Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the reaction of 4H-1,2,4-triazole-3-carboxylic acid with 5-[(9H-fluoren-9-yl)methoxy]carbonyl chloride to form 5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4H-1,2,4-triazole-3-carboxylic acid. This intermediate is then reacted with 2-bromoacetic acid to form the final product, 2-{5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4H-1,2,4-triazol-3-yl}acetic acid.", "Starting Materials": [ "4H-1,2,4-triazole-3-carboxylic acid", "5-[(9H-fluoren-9-yl)methoxy]carbonyl chloride", "2-bromoacetic acid" ], "Reaction": [ "Step 1: 4H-1,2,4-triazole-3-carboxylic acid is reacted with thionyl chloride to form 4H-1,2,4-triazole-3-carbonyl chloride.", "Step 2: 5-[(9H-fluoren-9-yl)methoxy]carbonyl chloride is added to the reaction mixture from step 1 to form 5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4H-1,2,4-triazole-3-carboxylic acid.", "Step 3: The intermediate from step 2 is then reacted with 2-bromoacetic acid in the presence of a base such as triethylamine to form the final product, 2-{5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4H-1,2,4-triazol-3-yl}acetic acid." ] }

2580231-29-2

Molecular Formula

C20H18N4O4

Molecular Weight

378.4 g/mol

IUPAC Name

2-[5-[(9H-fluoren-9-ylmethoxycarbonylamino)methyl]-1H-1,2,4-triazol-3-yl]acetic acid

InChI

InChI=1S/C20H18N4O4/c25-19(26)9-17-22-18(24-23-17)10-21-20(27)28-11-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16/h1-8,16H,9-11H2,(H,21,27)(H,25,26)(H,22,23,24)

InChI Key

CPTQPAZODDGOTP-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NCC4=NC(=NN4)CC(=O)O

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.